Cas no 76694-55-8 (Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester)
76694-55-8 structure
Product Name:Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester
CAS No:76694-55-8
MF:C6H8Cl2F2O2
MW:221.029327392578
CID:537386
PubChem ID:19801957
Update Time:2025-04-19
Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester
- ethyl 2,4-dichloro-4,4-difluorobutanoate
- ethyl 2,4-dichloro-4,4-difluorobutyrate
- 76694-55-8
- DTXSID00600084
- SCHEMBL9493851
-
- Inchi: 1S/C6H8Cl2F2O2/c1-2-12-5(11)4(7)3-6(8,9)10/h4H,2-3H2,1H3
- InChI Key: ZMBUERBXZRYYQJ-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OCC)CC(F)(F)Cl
Computed Properties
- Exact Mass: 219.9869412g/mol
- Monoisotopic Mass: 219.9869412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Butanoic acid, 2,4-dichloro-4,4-difluoro-, ethyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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